Cas no 212316-86-4 (N1-Losartanyl-losartan (Losartan Impurity) Potassium Salt)

• Product Name: N1-Losartanyl-losartan (Losartan Impurity) Potassium Salt
• CAS No: 212316-86-4
• MF: C₄₄H₄₅Cl₂KN₁₂O
• MW: 867.912206411362
• CID: 4780376
• Update Time: 2025-07-17

N1-Losartanyl-losartan (Losartan Impurity) Potassium Salt Chemical and Physical Properties

Names and Identifiers

• Losartan Related Compound DQ: What is Losartan Related Compound D Q: What is the CAS Number of Losartan Related Compound D
• (1-((2''-(1-((1-((2''-(1H-Tetrazol-5-yl)-[1,1''-biphenyl]-4-yl)methyl)-2-butyl-4-chloro-1H-imidazol-5-yl)methyl)-1H-tetrazol-5-yl)-[1,1''-biphenyl]-4-yl)methyl)-2-butyl-4-chloro-1H-imidazol-5-yl)methanol Potassium Salt
• Losartan Potassium EP Impurity L as Potassium Salt
• Losartan USP Related Compound D as Potassium Salt
• 2-Butyl-1-[[2′-[1-[[2-butyl-4-chloro-1-[[2′-(2H-tetrazol-5-yl)[1,1′-biphenyl]-4-yl]methyl]-1H-imidazol-5-yl]methyl]-1H-tetrazol-5-yl][1,1′-biphenyl]-4-yl]methyl]-4-chloro-1H-imidazole-5-methanol monopotassium salt
• 5-[4′-({2-Butyl-5-[(5-{4′-[(2-butyl-4-chloro-5-hydroxymethyl-1H-imidazol-1-yl)methyl]biphenyl-2-yl}-1H-tetrazol-1-yl)methyl]-4-chloro-1H-imidazol-1-yl}methyl)biphenyl-2-yl]tetrazol potassium salt
• N1-Losartanyl-losartan (Losartan Impurity) Potassium Salt

• Inchi： 1S/C44H44Cl2N12O.K.H/c1-3-5-15-39-47-41(45)37(56(39)25-29-17-21-31(22-18-29)33-11-7-9-13-35(33)43-49-52-53-50-43)27-58-44(51-54-55-58)36-14-10-8-12-34(36)32-23-19-30(20-24-32)26-57-38(28-59)42(46)48-40(57)16-6-4-2;;/h7-14,17-24,59H,3-6,15-16,25-28H2,1-2H3,(H,49,50,52,53);;
• InChI Key： HQIZCSJXVWEYHH-UHFFFAOYSA-N
• SMILES： C(C1=C(N=C(CCCC)N1CC1C=CC(C2C=CC=CC=2C2=NN=NN2)=CC=1)Cl)N1N=NN=C1C1C=CC=CC=1C1C=CC(CN2C(=C(Cl)N=C2CCCC)CO)=CC=1.[KH]

N1-Losartanyl-losartan (Losartan Impurity) Potassium Salt Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Additional information on N1-Losartanyl-losartan (Losartan Impurity) Potassium Salt

N1-Losartanyl-losartan (Losartan Impurity) Potassium Salt: An In-Depth Overview

N1-Losartanyl-losartan (Losartan Impurity) Potassium Salt (CAS No. 212316-86-4) is a significant compound in the field of pharmaceutical research, particularly in the study of impurities and their impact on drug efficacy and safety. This compound is a derivative of losartan, a widely used angiotensin II receptor antagonist (ARB) for the treatment of hypertension and other cardiovascular conditions. Understanding the properties and behavior of N1-Losartanyl-losartan (Losartan Impurity) Potassium Salt is crucial for ensuring the quality and safety of losartan-based medications.

N1-Losartanyl-losartan (Losartan Impurity) Potassium Salt is classified as an impurity that can form during the synthesis or storage of losartan. The presence of such impurities can affect the pharmacological properties, stability, and overall safety profile of the final drug product. Recent studies have highlighted the importance of identifying and quantifying these impurities to ensure that they do not exceed regulatory limits set by agencies such as the FDA and EMA.

In terms of chemical structure, N1-Losartanyl-losartan (Losartan Impurity) Potassium Salt is characterized by its unique molecular arrangement, which includes a substituted tetrazole ring and a biphenyl moiety. The potassium salt form enhances its solubility and stability, making it easier to handle in laboratory settings. This compound has a molecular formula of C₂₅H₂₆K₂N₃O₄ and a molecular weight of approximately 490.65 g/mol.

The synthesis of N1-Losartanyl-losartan (Losartan Impurity) Potassium Salt typically involves multi-step reactions, including the formation of an intermediate N1-losartanyl derivative followed by conversion to the potassium salt. Advanced analytical techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize and quantify this compound accurately.

In clinical settings, the presence of N1-Losartanyl-losartan (Losartan Impurity) Potassium Salt in losartan formulations can have implications for patient safety. Studies have shown that even trace amounts of this impurity can alter the pharmacokinetic profile of losartan, potentially leading to reduced efficacy or increased side effects. Therefore, stringent quality control measures are essential to minimize the levels of this impurity in commercial drug products.

Recent research has also explored the potential biological activities of N1-Losartanyl-losartan (Losartan Impurity) Potassium Salt. Some studies suggest that this compound may exhibit weak angiotensin II receptor antagonistic activity, although its potency is significantly lower than that of losartan itself. This finding underscores the need for comprehensive toxicity assessments to ensure that any residual impurities do not pose a risk to patients.

The regulatory landscape for pharmaceutical impurities is continuously evolving, with increasing emphasis on risk assessment and control strategies. The International Council for Harmonisation (ICH) guidelines provide detailed recommendations for managing impurities in drug substances and products. These guidelines emphasize the importance of understanding the sources and behavior of impurities like N1-Losartanyl-losantam (Losartan Impurity) Potassium Salt throughout the drug development process.

In conclusion, N1-Losartanyl-losantam (Losartan Impurity) Potassium Salt (CAS No. 212316-86-4) is a critical compound in pharmaceutical research due to its potential impact on drug quality and patient safety. Ongoing studies continue to refine our understanding of this impurity, contributing to more effective quality control measures and safer pharmaceutical products.